Cas no 61348-28-5 (5-Amino-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid)

5-Amino-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid Properties

Names and Identifiers

• (R)-5-Amino-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• Boc-D-glutamine
• Boc-D-Gln-OH
• N~2~-(tert-butoxycarbonyl)-L-glutamine
• N2-Boc-D-glutamine
• N-ALPHA-T-BUTOXYCARBONYL-D-GLUTAMINE
• (2R)-5-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
• Boc-D-Gln
• N-(tert-Butoxycarbonyl)-D-glutamine
• Boc-Gln-OH
• n(alpha)-boc-d-glutamine
• Boc-L-Gln-OH
• D-Glutamine, N2-[(1,1-dimethylethoxy)carbonyl]-
• nalpha-boc-d-glutamine
• PubChem12944
• n-alpha-boc-d-glutamine
• BOC-(D)-Gln-OH
• VVNYDCGZZSTUBC-ZCFIWIBFSA-N
• EBD41394
• KM0498
• n-alpha-t-butyloxycarbo
• 5-Amino-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• FD21557
• SCHEMBL1486176
• Boc-D-Gln-OH, >=98.0%
• MFCD00038158
• boc-d-gln
• AC-24106
• Q-101547
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-CARBAMOYLBUTANOIC ACID
• (tert-Butoxycarbonyl)-D-glutamine
• DS-15187
• n-alpha-t-butyloxycarbonyl-d-glutamine
• 61348-28-5
• EN300-250374
• (R)-5-AMINO-2-(TERT-BUTOXYCARBONYLAMINO)-5-OXOPENTANOIC ACID
• CS-W012699
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-carbamoylbutanoic acid
• AC-6938
• AKOS016843603
• PD196833
• N2-[(1,1-Dimethylethoxy)carbonyl]-D-glutamine; N-tert-Butoxycarbonyl-D-glutamine
• HY-W011983
• +Expand

• MDL： MFCD00038158
• InChIKey： VVNYDCGZZSTUBC-ZCFIWIBFSA-N
• Inchi： 1S/C10H18N2O5/c1-10(2,3)17-9(16)12-6(8(14)15)4-5-7(11)13/h6H,4-5H2,1-3H3,(H2,11,13)(H,12,16)(H,14,15)/t6-/m1/s1
• SMILES： O(C(N([H])[C@@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(N([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1981311

Computed Properties

• Exact Mass: 246.12200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 246.122
• Heavy Atom Count: 17
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: 4
• Surface Charge: -1
• Topological Polar Surface Area: 119

Experimental Properties

• LogP: 1.32100
• PSA: 118.72000
• Refractive Index: 1.4550 (estimate)
• Boiling Point: 509.1℃ at 760 mmHg
• Melting Point: 117-119°C
• Flash Point: 261.7 °C
• Solubility: Soluble, 1mmol in 2mL DMF. Soluble in chloroform and methanol.
• Color/Form: White solid
• Solubility: Soluble in water (4.25g/100ml, 25 ℃), the aqueous solution is acidic, almost insoluble in ethanol, insoluble in ether, methanol, benzene, acetone, chloroform, ethyl acetate and glacial acetic acid.
• Density: 1.2430 (rough estimate)

Related Categories

• Other Chemical Reagents